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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)propanenitrile

Cat. No.: B1304935

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(4-Nitrophenyl)propanenitrile is readily
available. The following information is compiled from data on structurally analogous
compounds, such as p-Nitrophenylacetonitrile and other nitrile compounds. It is imperative to
handle this chemical with extreme caution, assuming it possesses similar or greater hazards
than its analogs.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-(4-Nitrophenyl)propanenitrile. It
includes operational procedures and disposal plans to ensure safe laboratory practices.

Hazard Profile and Safety Precautions

2-(4-Nitrophenyl)propanenitrile is anticipated to be a hazardous substance. Based on
analogous compounds, primary risks include acute toxicity if ingested, inhaled, or in contact
with skin.[1] Skin and eye irritation are also likely.[2] A significant hazard associated with nitrile
compounds is the potential for metabolism into cyanide in the body, which can lead to severe
health effects, including headache, dizziness, weakness, unconsciousness, convulsions, coma,
and potentially death.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to
minimize exposure.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Double-gloving is

recommended.

Prevents dermal absorption,
which is a significant route of
exposure for nitrile

compounds.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects against accidental
splashes that can cause

serious eye irritation.

Skin and Body

A lab coat worn over full-length
clothing. Consider a chemically
resistant apron for larger

quantities.

Minimizes skin contact with the

substance.

Respiratory

Use in a certified chemical
fume hood is mandatory. For
situations where a fume hood
is not available or in case of a
spill, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.

Prevents inhalation of dust or
vapors, a primary route of toxic

exposure.

Physical and Chemical Properties

The following table summarizes the known and extrapolated physical and chemical properties

of 2-(4-Nitrophenyl)propanenitrile and its close analog, p-Nitrophenylacetonitrile.
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Property Value Notes

For 2-(4-
Nitrophenyl)propanenitrile.[3]

Molecular Formula CoHsN20:2

] For 2-(4-
Molecular Weight 176.17 g/mol ) o
Nitrophenyl)propanenitrile.[3]
Cream-colored needles Based on p-
Appearance ] o
(expected) Nitrophenylacetonitrile.[2]
Data specific to 2-(4-
Boiling Point Not available Nitrophenyl)propanenitrile is
not available.
Data specific to 2-(4-
Melting Point Not available Nitrophenyl)propanenitrile is
not available.
Data specific to 2-(4-
Solubility Not available Nitrophenyl)propanenitrile is

not available.

Operational Plan: Handling and Storage

Safe handling and storage are critical to preventing accidental exposure and ensuring
laboratory safety.

Handling Protocol:

» Preparation: Before handling, ensure a certified chemical fume hood is operational. Have all
necessary PPE readily available and inspected for integrity. An emergency eyewash station
and safety shower must be accessible.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
contain any dust or vapors. Use non-sparking tools.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.
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e Post-Handling: Thoroughly wash hands and any potentially contaminated skin with soap and

water after handling, even if gloves were worn.

Storage Plan:

o Container: Store in a tightly sealed, clearly labeled container.

e Location: Keep in a cool, dry, and well-ventilated area.[1]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes. Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Spill and Disposal Plan

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC166061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166061000&countryCode=US&language=en
https://www.unodc.org/documents/scientific/Illustrated_Disposal_guide_for_the_disposal_of_chemicals_used_in_the_manufacture_of_drugs.pdf
https://www.fishersci.com/store/msds?partNumber=AC166061000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A clear plan for managing spills and disposing of waste is essential for environmental safety
and regulatory compliance.

Spill Response:
o Evacuate: Immediately evacuate the area and restrict access.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the substance.

o Clean-up: Carefully scoop the absorbed material into a designated hazardous waste
container. Decontaminate the spill area with a suitable solvent, followed by soap and water.

o PPE: All personnel involved in the cleanup must wear appropriate PPE as outlined above.
Disposal Protocol:

o Waste Collection: Collect all waste containing 2-(4-Nitrophenyl)propanenitrile, including
contaminated consumables, in a clearly labeled, sealed, and chemically compatible
hazardous waste container.

» Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name: "2-(4-Nitrophenyl)propanenitrile”.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of this
chemical down the drain or in regular trash.[5][6]

Visual Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for handling 2-(4-
Nitrophenyl)propanenitrile, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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